Cas no 2750161-98-7 (5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate)

• Product Name: 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate
• CAS No: 2750161-98-7
• MF: C₂₃H₃₀BF₄NO
• MW: 423.3
• MDL: MFCD34598977
• CID: 5086729
• PubChem ID: 162394413
• Update Time: 2026-03-02

5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium, 5,7-bis(1,1-dimethylethyl)-3-(3,5-dimethylphenyl)-, tetrafluoroborate
• BS-52890
• 5,7-di-tert-butyl-3-(3,5-dimethylphenyl)-1,3??-benzoxazol-3-ylium tetrafluoroborate
• 5,7-ditert-butyl-3-(3,5-dimethylphenyl)-1,3-benzoxazol-3-ium;tetrafluoroborate
• AT34913
• 2750161-98-7
• 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate

• MDL： MFCD34598977
• Inchi： 1S/C23H30NO.BF4/c1-15-9-16(2)11-18(10-15)24-14-25-21-19(23(6,7)8)12-17(13-20(21)24)22(3,4)5;2-1(3,4)5/h9-14H,1-8H3;/q+1;-1
• InChI Key： BYBXTQRXEIAMPG-UHFFFAOYSA-N
• SMILES： [B+3]([F-])([F-])([F-])[F-].C(C1C=C(C(C)(C)C)C=C2[N+](C3C=C(C)C=C(C)C=3)=COC=12)(C)(C)C

Computed Properties

• Exact Mass: 423.2356574g/mol
• Monoisotopic Mass: 423.2356574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17Ų

Additional information on 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate

Introduction to 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate (CAS No. 2750161-98-7)

5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate, identified by its CAS number 2750161-98-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzo[d]oxazolium derivatives, which are known for their diverse applications in medicinal chemistry, material science, and catalysis. The unique structural features of this molecule, including its bulky tert-butyl groups and dimethylphenyl substituents, contribute to its distinctive electronic and steric properties, making it a valuable candidate for various synthetic and functional applications.

The benzo[d]oxazol-3-ium core of the compound is a heterocyclic system that exhibits remarkable stability and reactivity, depending on the substitution pattern. In this particular derivative, the presence of electron-withdrawing groups such as the tert-butyl and dimethylphenyl moieties enhances the compound's ability to participate in electron-deficient interactions, which are crucial for its role in catalytic processes. The tetrafluoroborate counterion further influences the compound's solubility and reactivity in polar aprotic solvents, making it an ideal candidate for use in solution-phase reactions.

Recent advancements in the field of organometallic chemistry have highlighted the importance of benzo[d]oxazolium derivatives as ligands in transition metal-catalyzed reactions. The 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate has been studied as a potential ligand for palladium and copper complexes, where its steric bulk and electronic properties facilitate efficient catalytic cycles. For instance, researchers have demonstrated its utility in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, where it acts as a robust ligand to enhance reaction rates and yields.

In addition to its role in catalysis, this compound has shown promise in the development of photoactive materials. The benzo[d]oxazolium core absorbs light in the visible region due to its extended conjugation system, making it suitable for applications in organic electronics and optoelectronic devices. The bulky substituents not only improve the compound's thermal stability but also enhance its film-forming properties, which are essential for device performance. Recent studies have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it contributes to efficient charge transport and light emission.

The pharmaceutical industry has also been keen on investigating 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate for its potential biological activities. The structural motif of benzo[d]oxazoles is well-known for its presence in various bioactive natural products and drug candidates. By modifying the substitution pattern on the benzo[d]oxazole ring, researchers can fine-tune the pharmacophoric properties of the molecule. Preliminary studies have suggested that this derivative may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. Further investigation into its pharmacological profile could lead to novel therapeutic agents with improved efficacy and selectivity.

The synthesis of 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the tert-butyl groups at positions 5 and 7 requires specialized synthetic strategies to prevent unwanted side reactions. Typically, this involves nucleophilic substitution reactions followed by deprotonation steps to install the dimethylphenyl group at position 3. The final step involves quaternization to form the benzo[d]oxazolium salt with tetrafluoroborate counterion.

One of the key challenges in working with this compound is its sensitivity to moisture and air oxidation. Like many organofluorine compounds, it requires storage under inert conditions to maintain its integrity. Researchers often use glove boxes or Schlenk lines for handling this material to prevent degradation. Despite these challenges, the unique properties of 5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate make it a valuable tool for advancing research in multiple scientific disciplines.

The future prospects of this compound are vast and exciting. As synthetic methodologies continue to evolve, new derivatives with tailored properties can be designed for specific applications. For instance, incorporating additional functional groups into the benzo[d]oxazole core could expand its utility in drug discovery or material science. Additionally, exploring its behavior in different solvent systems could reveal novel reactivities that were previously unobserved.

In conclusion,5,7-Di-tert-butyl-3-(3,5-dimethylphenyl)benzo[d]oxazol-3-ium tetrafluoroborate (CAS No. 2750161-98-7) is a multifaceted compound with significant potential across various fields of research. Its unique structural features enable diverse applications ranging from catalysis to optoelectronics and pharmaceuticals. As scientists continue to uncover new ways to utilize this molecule,5,7-Di-tert-butyl-3-(3-methylpheny)-benzodioxazole will undoubtedly play a crucial role in shaping future advancements.